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Compound of Interest

Compound Name: Ferric bromide

Cat. No.: B157015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectroscopic techniques
used in the analysis of ferric bromide (FeBrs). It is designed to furnish researchers, scientists,
and drug development professionals with a detailed understanding of the principles,
experimental protocols, and data interpretation associated with the spectroscopic
characterization of this important inorganic compound. Ferric bromide, a dark brown to
reddish-black crystalline solid, is widely utilized as a Lewis acid catalyst in various organic
reactions, making its thorough characterization essential for process optimization and quality
control.[1]

Physicochemical Properties of Ferric Bromide

Ferric bromide is an inorganic compound with the chemical formula FeBrs.[1] It has a
molecular weight of 295.56 g/mol .[1][2] The compound is hygroscopic and highly soluble in
water, ethanol, and ether.[1] Anhydrous ferric bromide possesses a polymeric structure with
six-coordinate, octahedral iron(lll) centers and crystallizes in the rhombohedral Bils type
structure.[3][4] It acts as a strong Lewis acid due to the electron-deficient nature of the Fe(lll)
center.[1]
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Property Value Reference
Chemical Formula FeBrs [1112114]
Molecular Weight 295.56 g/mol [1][2]

Dark brown to reddish-black
Appearance ] ) [1]
powder/crystalline solid

Density 4.50 g/cm?3

Melting Point ~200 °C (decomposes) [4]
Crystal Structure Rhombohedral (Bils type) [3]
Solubility Soluble in water, ethanol, ether  [1]

Spectroscopic Characterization

The following sections detail the application of various spectroscopic techniques for the
analysis of ferric bromide.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational modes of molecules. For solid ferric bromide, the
FTIR spectrum is typically acquired using a KBr pellet or the Attenuated Total Reflectance
(ATR) technique. Due to the hygroscopic nature of FeBrs, sample preparation must be
performed in a dry atmosphere to prevent the formation of hydrated species, which would show
broad O-H stretching bands.

Quantitative Data:

While a complete public database of the FTIR spectrum for anhydrous ferric bromide is not
readily available, a transmission infrared spectrum has been recorded using a Bruker Tensor
27 FT-IR instrument with a KBr pellet.[5] The spectrum is expected to show absorptions in the
far-infrared region corresponding to the Fe-Br stretching and bending vibrations.

Experimental Protocol: KBr Pellet Method
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Sample Preparation: In a glove box or dry bag, finely grind approximately 1-2 mg of
anhydrous ferric bromide with 100-200 mg of dry, spectroscopic grade potassium bromide
(KBr) using an agate mortar and pestle.

Pellet Formation: Transfer the resulting fine powder to a pellet die. Apply pressure using a
hydraulic press to form a transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer.
Background Collection: Record a background spectrum of the empty sample compartment.

Sample Spectrum Collection: Record the spectrum of the sample. The instrument software
will automatically ratio the sample spectrum to the background spectrum to produce the final
absorbance or transmittance spectrum.

Sample Preparation (Inert Atmosphere) FTIR Analysis

Grind FeBrs and KBr Press into Pellet KBr Pellet Record Background Spectrum Record Sample Spectrum Data Processing & Analysis

Sample Preparation (Inert Atmosphere) Raman Analysis

Load FeBrs into - - -
Sealed Container Sealed Sample Focus Laser on Sample Acquire Spectrum Data Processing & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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